Cas no 1705200-80-1 (1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1705200-80-1
• MF: C₂₀H₁₈ClNO₄
• MW: 371.814224720001
• CID: 5367306
• PubChem ID: 90618502
• Update Time: 2025-10-29

1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),3′-piperidin]-3-one, 1′-(5-chloro-2-methoxybenzoyl)-
• AKOS025091945
• 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one
• F6443-5038
• 1705200-80-1
• 1'-(5-chloro-2-methoxybenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C20H18ClNO4/c1-25-17-8-7-13(21)11-15(17)18(23)22-10-4-9-20(12-22)16-6-3-2-5-14(16)19(24)26-20/h2-3,5-8,11H,4,9-10,12H2,1H3
• InChI Key： JMEOLJSOGZPIBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCCC2(C3C=CC=CC=3C(=O)O2)C1)=O)OC

Computed Properties

• Exact Mass: 371.0924357g/mol
• Monoisotopic Mass: 371.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Comprehensive Overview of 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1705200-80-1)

The compound 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1705200-80-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique spirocyclic structure and functional groups, this molecule presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its structural similarity to known bioactive compounds.

From a chemical perspective, 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one features a complex architecture combining benzofuran and piperidine moieties. The 5-chloro-2-methoxybenzoyl substituent adds distinctive electronic properties that influence the molecule's reactivity and binding characteristics. This structural complexity makes it a fascinating subject for medicinal chemistry studies, particularly in the context of neuropharmacology and receptor targeting.

Recent scientific literature suggests growing interest in spirocyclic compounds like CAS 1705200-80-1 due to their potential in addressing challenging therapeutic areas. The spiro[2-benzofuran-1,3'-piperidine] core structure offers conformational rigidity that may enhance target selectivity while maintaining favorable pharmacokinetic properties. These characteristics align well with current trends in precision medicine and personalized therapeutics, making this compound particularly relevant to contemporary drug discovery efforts.

The synthesis of 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one typically involves multi-step organic transformations that highlight modern synthetic methodology. Key steps often include the construction of the spirocyclic framework followed by selective benzoylation at the piperidine nitrogen. These synthetic challenges have made this compound a subject of interest in process chemistry optimization studies, particularly for researchers developing scalable routes to complex heterocyclic systems.

In the context of drug discovery, derivatives of CAS 1705200-80-1 are being investigated for their potential biological activities. Preliminary studies suggest possible interactions with various neurotransmitter receptors, though detailed mechanism of action studies are still ongoing. The presence of both hydrogen bond acceptors and lipophilic domains in its structure makes it particularly interesting for structure-activity relationship (SAR) studies in CNS-targeted drug development.

From a computational chemistry perspective, 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one presents interesting challenges for molecular modeling and docking studies. The spiro center creates unique conformational constraints that influence the molecule's binding pose prediction in virtual screening campaigns. These computational aspects are particularly relevant given the growing importance of AI-driven drug discovery in the pharmaceutical industry.

The analytical characterization of CAS 1705200-80-1 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for confirming the compound's structural integrity and purity, especially given the complexity of its spirocyclic system. Such analytical rigor is particularly important in pharmaceutical quality control and regulatory submissions for investigational compounds.

In the broader context of chemical research, 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one represents an excellent example of how structural innovation can lead to novel bioactive compounds. Its unique architecture continues to inspire new synthetic strategies and molecular design principles in medicinal chemistry. As research progresses, this compound may serve as a valuable chemical probe or lead compound for various therapeutic applications.

The commercial availability of CAS 1705200-80-1 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers should note that handling this compound requires standard laboratory safety protocols appropriate for organic compounds of its class. Proper material safety data should always be consulted before experimental work.

Looking forward, the scientific community anticipates more detailed studies on the pharmacological profile of 1'-(5-chloro-2-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one and its analogs. With the growing emphasis on CNS drug development and neurotherapeutics, this compound class may yield important insights into drug-target interactions and therapeutic mechanisms relevant to various neurological conditions.